Cas no 1192025-01-6 (2-(3-Chloro-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3-Chloro-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1192025-01-6
• MF: C₁₂H₁₅BClFO₂
• MW: 256.508706331253
• MDL: MFCD12405368
• CID: 1039534
• PubChem ID: 56973159
• Update Time: 2025-06-12

2-(3-Chloro-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 3-Chloro-2-fluorobenzeneboronic acid pinacol ester
• 3-CHLORO-2-FLUOROPHENYLBORONIC ACID PINACOL ESTER
• 3280AA
• MB11853
• AK104757
• (3-CHLORO-2-FLUOROPHENYL)BORONIC ACID PINACOL ESTER
• Z1336747682
• CS-0097286
• EN300-1706448
• DTXSID30719890
• DB-329220
• 2-(3-Chloro-2-fluorophenyl)-4 pound not4 pound not5 pound not5-tetramethyl-1 pound not3 pound not2-dioxaborolane
• MFCD12405368
• AKOS016008248
• 2-(3-Chloro-2-fluoro-phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1192025-01-6
• DS-4294
• 1,3,2-DIOXABOROLANE, 2-(3-CHLORO-2-FLUOROPHENYL)-4,4,5,5-TETRAMETHYL-
• O10078

• MDL： MFCD12405368
• Inchi： 1S/C12H15BClFO2/c1-11(2)12(3,4)17-13(16-11)8-6-5-7-9(14)10(8)15/h5-7H,1-4H3
• InChI Key： NTHMFEYDRUMMGR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1F

Computed Properties

• Exact Mass: 256.08400
• Monoisotopic Mass: 256.0837657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• PSA: 18.46000
• LogP: 2.77830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-(3-Chloro-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(3-Chloro-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1192025-01-6)

2-(3-Chloro-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a highly specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, identified by its CAS number 1192025-01-6, is a key intermediate in the synthesis of complex organic molecules, particularly those involving boron-containing functional groups. Its unique structural features make it a valuable tool for researchers exploring novel methodologies in cross-coupling reactions and drug development.

The molecular structure of 2-(3-Chloro-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane consists of a boryl group attached to a substituted aromatic ring. The presence of both chloro and fluoro substituents on the phenyl ring enhances its reactivity and makes it an attractive candidate for various chemical transformations. The tetramethyl substitution on the dioxaborolane moiety provides stability while maintaining the compound's ability to participate in selective reactions.

In recent years, there has been a surge in research focused on the applications of boron-containing compounds in pharmaceuticals. These compounds have shown promise in the development of targeted therapies due to their ability to interact selectively with biological targets. The boryl group in 2-(3-Chloro-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is particularly interesting because it can undergo palladium-catalyzed cross-coupling reactions with a wide range of organic substrates. This property has been exploited in the synthesis of complex heterocyclic compounds and natural product analogs.

One of the most notable applications of this compound is in the field of medicinal chemistry. Researchers have utilized 2-(3-Chloro-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a building block for the synthesis of novel drug candidates. Its structural features allow for the introduction of diverse functional groups into biologically active molecules, facilitating the development of new therapeutic agents. For instance, studies have demonstrated its utility in constructing kinase inhibitors and other small-molecule drugs that target specific disease pathways.

The compound's reactivity also makes it a valuable asset in materials science. Boron-containing polymers and materials exhibit unique properties that make them suitable for applications in electronics and coatings. The ability to incorporate 2-(3-Chloro-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane into these materials can enhance their performance by introducing specific functionalities or improving their stability.

In academic research circles, 2-(3-Chloro-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been employed in innovative synthetic strategies that push the boundaries of organic chemistry. Researchers have developed novel catalytic systems that enable highly efficient transformations using this compound as a key intermediate. These advancements have not only streamlined synthetic routes but also opened up new avenues for exploring complex molecular architectures.

The pharmaceutical industry has also recognized the potential of this compound in drug discovery programs. Its versatility in cross-coupling reactions allows for rapid assembly of complex drug molecules with high precision. This capability is particularly crucial in modern drug development pipelines where efficiency and selectivity are paramount.

The synthesis of 2-(3-Chloro-2-fluorophenyl)-4,4,5,5-tetramethyl-1，3，2-dioxaborolane involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a suitable boronic acid precursor followed by halogenation and fluorination steps to introduce the desired substituents on the aromatic ring. The final step involves protecting group chemistry to stabilize the boryl group during subsequent reactions.

Ongoing research continues to uncover new applications for this compound across various scientific disciplines. Its role in advancing synthetic methodologies and enabling the discovery of novel therapeutics underscores its importance as a chemical building block. As scientists delve deeper into the possibilities offered by organoboron chemistry， compounds like 2-(3-Chloro-2-fluorophenyl)-4，4，5，5-tetramethyl-1，3，2-dioxaborolane are poised to play a pivotal role in shaping the future of chemical research and innovation.